2,3-Bis[(N-4-bromophenyl)imino]butane-nickel(II)-dibromide

• IUPAC Name: 2-N,3-N-bis(4-bromophenyl)butane-2,3-diimine;dibromonickel
• InChI: InChI=1S/C16H14Br2N2.2BrH.Ni/c1-11(19-15-7-3-13(17)4-8-15)12(2)20-16-9-5-14(18)6-10-16;;;/h3-10H,1-2H3;2*1H;/q;;;+2/p-2
• InChI Key: JJRKUECYPXAOGQ-UHFFFAOYSA-L
• Canonical SMILES: CC(=NC1=CC=C(C=C1)Br)C(=NC2=CC=C(C=C2)Br)C.[Ni](Br)Br
• Molecular Formula: C16H14Br4N2Ni
• Molecular Weight: 612.6 g/mol

Description

2,3-Bis[(N-4-bromophenyl)imino]butane-nickel(II)-dibromide, also known as Ni(BPh2Br2), is a complex compound containing a nickel atom coordinated by two bromine atoms and two bromophenylimines. It is a versatile compound that has been used in a variety of scientific research applications, including as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as a building block in surface functionalization.

Scientific Research Applications

2,3-Bis[(N-4-bromophenyl)imino]butane-nickel(II)-dibromide(BPh2Br2) has been used in a variety of scientific research applications. It has been used as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as a building block in surface functionalization. It has also been used in the synthesis of metal-organic frameworks (MOFs), in the synthesis of nanomaterials, and in the synthesis of coordination polymers.

Mechanism of Action

The mechanism of action of 2,3-Bis[(N-4-bromophenyl)imino]butane-nickel(II)-dibromide(BPh2Br2) is not entirely understood. However, it is believed that the nickel atom acts as a Lewis acid, accepting electrons from the bromophenylimines and creating a complex that is capable of catalyzing a variety of reactions.
Biochemical and Physiological Effects
This compound(BPh2Br2) has not been tested for its biochemical and physiological effects. Therefore, it is not known whether it has any effects on the human body.

Advantages and Limitations for Lab Experiments

The main advantage of using 2,3-Bis[(N-4-bromophenyl)imino]butane-nickel(II)-dibromide(BPh2Br2) in laboratory experiments is its versatility. It can be used as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as a building block in surface functionalization. It is also relatively easy to synthesize and is stable in a variety of conditions. The main limitation of using this compound(BPh2Br2) in laboratory experiments is that the mechanism of action is not well understood.

Future Directions

There are a number of potential future directions for research involving 2,3-Bis[(N-4-bromophenyl)imino]butane-nickel(II)-dibromide(BPh2Br2). These include further investigation into its mechanism of action, development of new methods for its synthesis, and exploration of its potential applications in biochemistry and medicine. Additionally, further research could be done to explore its potential use in the synthesis of new materials and in the development of new catalysts.

Synthesis Methods

2,3-Bis[(N-4-bromophenyl)imino]butane-nickel(II)-dibromide(BPh2Br2) can be synthesized through a variety of methods. The most common method involves the reaction of nickel chloride and bromophenylimine in the presence of sodium bromide. This reaction yields a product containing a nickel atom coordinated by two bromine atoms and two bromophenylimines. It can also be synthesized through the reaction of nickel chloride and bromobenzene in the presence of sodium bromide.